Cas no 649727-03-7 (1H-Pyrrole-3-carboxylic acid, 2-methyl-1-(2-quinolinyl)-)

1H-Pyrrole-3-carboxylic acid, 2-methyl-1-(2-quinolinyl)- structure
649727-03-7 structure
Product Name:1H-Pyrrole-3-carboxylic acid, 2-methyl-1-(2-quinolinyl)-
CAS No:649727-03-7
MF:C15H12N2O2
MW:252.267983436584
CID:410518
PubChem ID:22024977
Update Time:2025-04-19

1H-Pyrrole-3-carboxylic acid, 2-methyl-1-(2-quinolinyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-3-carboxylic acid, 2-methyl-1-(2-quinolinyl)-
    • 2-methyl-1-quinolin-2-ylpyrrole-3-carboxylic acid
    • DTXSID20621690
    • 3-carboxy-2-methyl-1-(quinol-2-yl)-1H-pyrrole
    • 649727-03-7
    • SCHEMBL6081995
    • 2-Methyl-1-(quinolin-2-yl)-1H-pyrrole-3-carboxylic acid
    • UJFLTAYDEZHFDG-UHFFFAOYSA-N
    • Inchi: 1S/C15H12N2O2/c1-10-12(15(18)19)8-9-17(10)14-7-6-11-4-2-3-5-13(11)16-14/h2-9H,1H3,(H,18,19)
    • InChI Key: UJFLTAYDEZHFDG-UHFFFAOYSA-N
    • SMILES: OC(C1C=CN(C2C=CC3C=CC=CC=3N=2)C=1C)=O

Computed Properties

  • Exact Mass: 252.08996
  • Monoisotopic Mass: 252.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 347
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • PSA: 55.12

1H-Pyrrole-3-carboxylic acid, 2-methyl-1-(2-quinolinyl)- Related Literature

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.